molecular formula C10H9NO3 B411985 3-Benzoyl-1,3-oxazolidin-2-one

3-Benzoyl-1,3-oxazolidin-2-one

Cat. No.: B411985
M. Wt: 191.18g/mol
InChI Key: AADJJQJZTYOSML-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Benzoyl-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9NO3

Molecular Weight

191.18g/mol

IUPAC Name

3-benzoyl-1,3-oxazolidin-2-one

InChI

InChI=1S/C10H9NO3/c12-9(8-4-2-1-3-5-8)11-6-7-14-10(11)13/h1-5H,6-7H2

InChI Key

AADJJQJZTYOSML-UHFFFAOYSA-N

SMILES

C1COC(=O)N1C(=O)C2=CC=CC=C2

Canonical SMILES

C1COC(=O)N1C(=O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-oxazolidinone (4.68 g; 0.05 mol) in 1,2-dichlorethane (60 ml), there is added benzoyl chloride (5.6 ml, 0.05 mol) and triethylamine (7.0 ml; 0.05 mol), with stirring at ambient temperature for 30 mins. The solution is then concentrated at reduced pressure and ethyl acetate is added, thereafter it is filtered to remove the base hydrochloride; the filtrate is partly evaporated and diluted with n-heptane and the precipitated solid is removed by filtration. After washing with water and drying, it gives 3-benzoyl-2-oxazolidinone (5.94 g; 90%). From absolute ethanol it crystallizes in nacar scales with m.p. = 166°-170°C. A portion of the substance in ethanol, with a catalytic amount of sodium ethoxide at room temperature immediately gives ethyl benzoate and, with aniline, benzanilide.
Quantity
4.68 g
Type
reactant
Reaction Step One
Quantity
5.6 mL
Type
reactant
Reaction Step One
Quantity
7 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One

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